![molecular formula C15H12Cl2N4O B7546337 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide](/img/structure/B7546337.png)
3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide is a chemical compound that has gained attention in scientific research in recent years. It is a potent and selective inhibitor of a specific protein called glycogen synthase kinase-3 (GSK-3). GSK-3 is a key regulator of many cellular processes, including cell growth, differentiation, and apoptosis.
Mechanism of Action
The mechanism of action of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide is through the inhibition of this compound. This compound is a serine/threonine kinase that regulates many cellular processes, including glycogen metabolism, gene expression, and cell cycle progression. Inhibition of this compound leads to the activation of various signaling pathways, including the Wnt/beta-catenin pathway and the PI3K/Akt pathway, which are involved in cell growth, differentiation, and survival.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse and depend on the specific disease or condition being studied. In cancer research, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. In Alzheimer's disease research, it has been shown to reduce amyloid-beta accumulation and improve cognitive function. In diabetes research, it has been shown to improve glucose tolerance and insulin sensitivity.
Advantages and Limitations for Lab Experiments
One advantage of using 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide in lab experiments is its specificity for this compound. This allows for the selective inhibition of this compound without affecting other kinases or cellular processes. However, a limitation of using this compound is its potential toxicity and off-target effects, which need to be carefully evaluated in preclinical studies.
Future Directions
There are several future directions for the research on 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide. One direction is to further explore its potential therapeutic applications in different diseases, including cancer, Alzheimer's disease, and diabetes. Another direction is to develop more potent and selective inhibitors of this compound based on the structure of this compound. Additionally, future studies could focus on the evaluation of the safety and efficacy of this compound in preclinical and clinical settings.
In conclusion, this compound is a promising compound with potential therapeutic applications in various diseases. Its specificity for this compound and diverse biochemical and physiological effects make it an attractive target for further research. However, the potential toxicity and off-target effects of this compound need to be carefully evaluated in preclinical studies.
Synthesis Methods
The synthesis of 3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide involves several steps. The starting material is 3,4-dichlorobenzoyl chloride, which is reacted with 1-(3-aminopropyl)-1,2,4-triazole in the presence of a base to form the intermediate 3,4-dichloro-N-(1-(3-aminopropyl)-1,2,4-triazol-5-yl)benzamide. This intermediate is then reacted with 3-bromopyridine in the presence of a base to form the final product, this compound.
Scientific Research Applications
3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and diabetes. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In Alzheimer's disease research, it has been shown to improve cognitive function and reduce amyloid-beta accumulation. In diabetes research, it has been shown to improve glucose tolerance and insulin sensitivity.
properties
IUPAC Name |
3,4-dichloro-N-[1-([1,2,4]triazolo[4,3-a]pyridin-3-yl)ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N4O/c1-9(14-20-19-13-4-2-3-7-21(13)14)18-15(22)10-5-6-11(16)12(17)8-10/h2-9H,1H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHARHXBGZLJHSW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NN=C2N1C=CC=C2)NC(=O)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.